A stable ratiometric fluorescent probe for hypochlorous acid detection and rheumatoid arthritis evaluation†
Biomaterials Science Pub Date: 2023-12-21 DOI: 10.1039/D3BM01576A
Abstract
A ratiometric fluorescent probe (MeO-CNPPV Pdots) based on the principle of fluorescence resonance energy transfer (FRET) was designed for hypochlorous acid (HOCl) and rheumatoid arthritis (RA) detection. The presence of HOCl can block the energy transfer from CNPPV to MeOTPATBT, resulting in a ratio change in the fluorescence of Pdots (I600 nm/I680 nm). This strategy provides a valuable paradigm in early RA evaluation.
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